molecular formula C13H11ClN2O3 B8421163 5-Chloro-2-(6-methoxy-3-pyridylamino)benzoic acid

5-Chloro-2-(6-methoxy-3-pyridylamino)benzoic acid

Cat. No.: B8421163
M. Wt: 278.69 g/mol
InChI Key: HMXALCWNZXLWSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-2-(6-methoxy-3-pyridylamino)benzoic acid is a useful research compound. Its molecular formula is C13H11ClN2O3 and its molecular weight is 278.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H11ClN2O3

Molecular Weight

278.69 g/mol

IUPAC Name

5-chloro-2-[(6-methoxypyridin-3-yl)amino]benzoic acid

InChI

InChI=1S/C13H11ClN2O3/c1-19-12-5-3-9(7-15-12)16-11-4-2-8(14)6-10(11)13(17)18/h2-7,16H,1H3,(H,17,18)

InChI Key

HMXALCWNZXLWSF-UHFFFAOYSA-N

Canonical SMILES

COC1=NC=C(C=C1)NC2=C(C=C(C=C2)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 19.1 g. of 2,5-dichlorobenzoic acid [Besley & Goldberg, J. Chem. Soc., 2448 (1954)] in 100 ml. of amyl alcohol is added 6.9 g. of anhydrous potassium carbonate and 0.1 g. of copper oxide. The mixture is stirred and heated at 100° C. for 30 minutes, then 13.0 g. of 5-amino-2-methoxypyridine is added and the mixture is heated at reflux and stirred for 3 hours. A small amount of water forms and is collected in a Dean-Stark apparatus. The reaction mixture is cooled, poured into water and made basic with potassium carbonate. The mixture is steam-distilled to remove the amyl alcohol, then filtered and the filtrate is acidified to pH 6. The mixture is again filtered and this pink filtrate is acidified with 6 N hydrochloric acid to pH 4. The solid is collected, giving 5-chloro-2-(6-methoxy-3-pyridylamino)benzoic acid as a pink crystalline solid.
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